Cas no 1001755-57-2 (5-Formyl-2-pyrimidinecarbonitrile)

5-Formyl-2-pyrimidinecarbonitrile structure

1001755-57-2 structure

Product Name:5-Formyl-2-pyrimidinecarbonitrile

CAS No:1001755-57-2

MF:C₆H₃N₃O

MW:133.107520341873

CID:4675476

PubChem ID:55212027

Update Time:2024-11-06

5-Formyl-2-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-formylpyrimidine-2-carbonitrile
- 5-Formyl-2-pyrimidinecarbonitrile
- 1001755-57-2
- AKOS006228145
- 5-Formyl-2-pyrimidinecarbonitrile?
- Inchi： 1S/C6H3N3O/c7-1-6-8-2-5(4-10)3-9-6/h2-4H
- InChI Key： DXTCIHFWYQDOFQ-UHFFFAOYSA-N
- SMILES： O=CC1=CN=C(C#N)N=C1

Computed Properties

Exact Mass: 133.027611728g/mol
Monoisotopic Mass: 133.027611728g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.6
XLogP3: -0.3

5-Formyl-2-pyrimidinecarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
DC Chemicals	DC12703-100 mg	5-Formyl-2-pyrimidinecarbonitrile	1001755-57-2	>98%	100mg	$550.0	2022-03-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F910775-100mg	5-Formyl-2-pyrimidinecarbonitrile	1001755-57-2	98%	100mg	￥1,728.00	2022-01-14
TRC	F700996-50mg	5-Formyl-2-pyrimidinecarbonitrile	1001755-57-2		50mg	$155.00	2023-05-18
TRC	F700996-250mg	5-Formyl-2-pyrimidinecarbonitrile	1001755-57-2		250mg	$718.00	2023-05-18
TRC	F700996-500mg	5-Formyl-2-pyrimidinecarbonitrile	1001755-57-2		500mg	$ 1200.00	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1157681-100mg	5-Formylpyrimidine-2-carbonitrile	1001755-57-2	98%	100mg	￥2246	2023-04-17
DC Chemicals	DC12703-100mg	5-Formyl-2-pyrimidinecarbonitrile	1001755-57-2		100mg	$550.0	2023-09-15
DC Chemicals	DC12703-10 mM * 1 mL in DMSO	5-Formyl-2-pyrimidinecarbonitrile	1001755-57-2		10mM*1mLinDMSO	$220.0	2023-09-15

5-Formyl-2-pyrimidinecarbonitrile Related Literature

1. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
2. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
3. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
4. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
5. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

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